Cas no 1286725-07-2 (3-(benzenesulfonyl)-N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methylpropanamide)

• Product Name: 3-(benzenesulfonyl)-N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methylpropanamide
• CAS No: 1286725-07-2
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 6349062
• PubChem ID: 52906886
• Update Time: 2025-10-30

3-(benzenesulfonyl)-N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methylpropanamide
• 1286725-07-2
• N-cyclopropyl-N-((1-methyl-1H-pyrrol-2-yl)methyl)-3-(phenylsulfonyl)propanamide
• AKOS024522719
• 3-(benzenesulfonyl)-N-cyclopropyl-N-[(1-methylpyrrol-2-yl)methyl]propanamide
• VU0524136-1
• F5854-3886
• 3-(benzenesulfonyl)-N-cyclopropyl-N-[(1-methyl-1H-pyrrol-2-yl)methyl]propanamide

• Inchi： 1S/C18H22N2O3S/c1-19-12-5-6-16(19)14-20(15-9-10-15)18(21)11-13-24(22,23)17-7-3-2-4-8-17/h2-8,12,15H,9-11,13-14H2,1H3
• InChI Key： HWFPDTBEQTYGIA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(N(CC1=CC=CN1C)C1CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(benzenesulfonyl)-N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methylpropanamide

Research Briefing on 3-(benzenesulfonyl)-N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methylpropanamide (CAS: 1286725-07-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 3-(benzenesulfonyl)-N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methylpropanamide (CAS: 1286725-07-2) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its chemical properties, biological activity, and potential clinical relevance.

The compound, characterized by its unique benzenesulfonyl and pyrrole moieties, has been investigated for its role as a modulator of specific biological pathways. Recent studies indicate its potential in targeting enzymes or receptors involved in inflammatory and oncogenic processes. The structural complexity of this molecule allows for selective interactions, making it a candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular mechanisms. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed its inhibitory effects on a subset of kinases, suggesting applications in oncology. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, showing promising results for oral administration.

Further investigations into the safety and toxicity profiles of 3-(benzenesulfonyl)-N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methylpropanamide are underway. Preliminary data indicate a favorable therapeutic index, though comprehensive toxicology studies are required to confirm these findings. Collaborative efforts between academic and industrial researchers are expected to accelerate its transition into clinical trials.

In conclusion, 3-(benzenesulfonyl)-N-cyclopropyl-N-(1-methyl-1H-pyrrol-2-yl)methylpropanamide represents a significant area of interest in drug discovery. Its multifaceted biological activity and structural novelty position it as a potential lead compound for treating various diseases. Continued research will be essential to fully elucidate its mechanisms and therapeutic potential.